3,5-dimethyl-6-[3-oxo-3-(4-thiomorpholinyl)propyl]-7H-furo[3,2-g]chromen-7-one

Specification

• Molecular Formula: C20H21NO4S
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 3,5-dimethyl-6-(3-oxo-3-thiomorpholin-4-ylpropyl)furo[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C20H21NO4S/c1-12-11-24-17-10-18-16(9-15(12)17)13(2)14(20(23)25-18)3-4-19(22)21-5-7-26-8-6-21/h9-11H,3-8H2,1-2H3
• Standard InChI Key: ZHKYHDCJGMORGE-UHFFFAOYSA-N
• SMILES: CC1=COC2=CC3=C(C=C12)C(=C(C(=O)O3)CCC(=O)N4CCSCC4)C
• Canonical SMILES: CC1=COC2=CC3=C(C=C12)C(=C(C(=O)O3)CCC(=O)N4CCSCC4)C

Introduction

Synthesis and Characterization

The synthesis of 3,5-dimethyl-6-[3-oxo-3-(4-thiomorpholinyl)propyl]-7H-furo[3,2-g]chromen-7-one would likely follow similar routes used for other chromenones, involving careful control of reaction conditions such as temperature and pH to ensure high yields and purity. Characterization techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure of the synthesized compound.

Biological Activities

While specific data on this compound is scarce, related chromenones have been studied for their anti-inflammatory, antioxidant, and anticancer properties. The mechanism of action typically involves interaction with biological targets such as enzymes or receptors, though further studies are needed to elucidate specific interactions for this compound.

Comparison with Related Compounds

Compound	Molecular Weight	Biological Activity	Potential Applications
2,3,5,9-Tetramethyl-6-[3-oxo-3-(4-thiomorpholinyl)propyl]-7H-furo[3,2-g]chromen-7-one	Approximately 321.48 g/mol	Anti-inflammatory, antioxidant, anticancer	Pharmaceuticals for inflammation, oxidative stress, cancer
3,5-Dimethyl-6-[3-oxo-3-(4-thiomorpholinyl)propyl]-7H-furo[3,2-g]chromen-7-one	Not specified, likely lower than 321.48 g/mol	Potential anti-inflammatory, antioxidant, anticancer	Pharmaceuticals for inflammation, oxidative stress, cancer
(S)-8,8-Dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-7-yl 3-methyl-2-butenoate	328.4 g/mol	Not specified	Potential pharmaceutical applications